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Compound of Interest

Compound Name: cis-3-Decene

Cat. No.: B091391 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
cis-3-Decene is an acyclic olefin, a member of the alkene family of unsaturated hydrocarbons.

[1][2] Its chemical structure is characterized by a ten-carbon chain with a single cis-configured

double bond located between the third and fourth carbon atoms. Understanding the precise

molecular weight and related physicochemical properties of cis-3-Decene is fundamental for its

application in chemical synthesis, as a reference standard in analytical chemistry, and for

toxicological and metabolic studies in drug development. This guide provides a detailed

overview of its core properties, experimental protocols for their determination, and a logical

visualization of its molecular composition.

Core Physicochemical Data
The quantitative properties of cis-3-Decene are summarized below. These values are critical

for a variety of applications, including reaction stoichiometry, analytical method development,

and safety assessments.
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Property Value Unit Source

Molecular Formula C₁₀H₂₀ - [3][4][5]

Molecular Weight 140.27 g/mol [3][4][6]

140.2658 g/mol [5]

Monoisotopic Mass 140.156500638 Da [1]

CAS Registry Number 19398-86-8 - [3][4][5]

Boiling Point 166.82 (estimate) °C [2][3]

Melting Point -56.93 (estimate) °C [2][3]

Density 0.7631 (estimate) g/cm³ [2][3]

Refractive Index 1.4195 (estimate) - [2][3]

Experimental Determination of Molecular Weight
The molecular weight of volatile organic compounds (VOCs) such as cis-3-Decene is most

accurately determined using Gas Chromatography-Mass Spectrometry (GC-MS). This

technique separates the compound from a mixture and provides high-resolution mass data.

Principle
GC-MS combines the separation power of gas chromatography with the detection capabilities

of mass spectrometry to identify and quantify compounds.[7] A sample is volatilized and

separated based on its boiling point and affinity for the GC column. As the separated

components exit the column, they enter the mass spectrometer, where they are ionized,

fragmented, and detected based on their mass-to-charge (m/z) ratio.[8] The peak

corresponding to the intact ionized molecule (the molecular ion) provides the molecular weight.

[8][9]

Generalized Experimental Protocol: GC-MS Analysis
The following is a detailed methodology for the determination of the molecular weight of a

volatile compound like cis-3-Decene.
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Sample Preparation:

Prepare a dilute solution of the cis-3-Decene standard in a high-purity volatile solvent

(e.g., hexane or dichloromethane). A typical concentration is in the range of 1-10 µg/mL.

Instrumentation Setup:

Gas Chromatograph (GC):

Injector: Set to a temperature sufficient to ensure rapid volatilization of the sample (e.g.,

250°C). Operate in splitless mode for high sensitivity.[10]

Carrier Gas: Use high-purity Helium at a constant flow rate (e.g., 1.0 mL/min).[10]

Column: Employ a non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm I.D., 0.25

µm film thickness) suitable for separating non-polar hydrocarbons.[10]

Oven Temperature Program:

Initial temperature: 45°C, hold for 5 minutes.

Ramp: Increase temperature at a rate of 8°C/min to 320°C.

Final hold: Maintain 320°C for 15 minutes.[10]

Mass Spectrometer (MS):

Ionization Source: Use Electron Impact (EI) ionization at a standard energy of 70 eV.

Mass Analyzer: Set to scan a mass range appropriate for the expected compound (e.g.,

m/z 45–300).[10]

Transfer Line Temperature: Maintain at a temperature (e.g., 280°C) to prevent

condensation of the analyte.

Data Acquisition:

Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.
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Initiate the GC temperature program and MS data acquisition simultaneously.

The total run time will be determined by the temperature program (e.g., approximately 54

minutes).[10]

Data Analysis:

Process the resulting chromatogram to identify the peak corresponding to cis-3-Decene
based on its retention time.

Examine the mass spectrum associated with this peak.

Identify the molecular ion peak (M+), which is the peak with the highest mass-to-charge

ratio that corresponds to the intact molecule after the loss of one electron. For cis-3-
Decene (C₁₀H₂₀), this peak will be observed at an m/z value of approximately 140.

Compare the obtained mass spectrum with a reference library, such as the National

Institute of Standards and Technology (NIST) database, for confirmation.[6][10]

Visualization of Molecular Composition
The following diagrams illustrate the logical workflow for determining molecular weight and the

elemental composition of cis-3-Decene.
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Elemental Composition

Molecular Formula: C₁₀H₂₀

Carbon (C)
Atomic Weight: ~12.011 u

10 Carbon Atoms

x 10

Hydrogen (H)
Atomic Weight: ~1.008 u

20 Hydrogen Atoms

x 20

Molecular Weight
140.27 g/mol

Contribution: ~120.11 Contribution: ~20.16

Click to download full resolution via product page

Caption: Elemental contribution to the molecular weight of cis-3-Decene.
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Caption: Experimental workflow for molecular weight determination by GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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